Cas no 627520-04-1 (1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-)

• Product name: 1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-
• CAS No: 627520-04-1
• MF: C₂₆H₃₆N₂
• MW: 376.577446937561
• CID: 433056
• PubChem ID: 16076283

1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolineethanamine, N-(3,3-diphenylpropyl)octahydro-
• N-[2-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl)ethyl]-3,3-diphenylpropan-1-amine
• DTXSID50581839
• N-[2-(Octahydroquinolin-1(2H)-yl)ethyl]-3,3-diphenylpropan-1-amine
• 627520-04-1
• N-[2-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl)ethyl]-3,3-diphenyl-propan-1-amine

• Inchi： InChI=1S/C26H36N2/c1-3-10-22(11-4-1)25(23-12-5-2-6-13-23)17-18-27-19-21-28-20-9-15-24-14-7-8-16-26(24)28/h1-6,10-13,24-27H,7-9,14-21H2
• InChI Key： JNFPTRGBLPJLJX-UHFFFAOYSA-N
• SMILES： C1CCC2C(C1)CCCN2CCNCCC(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 376.28808
• Monoisotopic Mass: 376.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27